Cas no 1707668-48-1 (5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine)

• Product Name: 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine
• CAS No: 1707668-48-1
• MF: C₁₂H₁₂N₄O₄S
• MW: 308.313080787659
• CID: 5161889
• Update Time: 2025-06-10

5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine

• Inchi： 1S/C12H12N4O4S/c1-2-21(19,20)10-7-14-12(13)15-11(10)8-4-3-5-9(6-8)16(17)18/h3-7H,2H2,1H3,(H2,13,14,15)
• InChI Key： NGZCOHSJNZOFNK-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(CC)(=O)=O)C(C2=CC=CC([N+]([O-])=O)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine

Introduction to 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine (CAS No. 1707668-48-1)

5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine, a compound with the chemical identifier CAS No. 1707668-48-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this pyrimidine derivative incorporates both sulfonyl and nitro functional groups, which are well-documented for their role in modulating biological pathways and enhancing pharmacological activity.

The synthesis of 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The ethanesulfonyl group at the 5-position and the 3-nitrophenyl moiety at the 4-position contribute to the compound's distinct chemical profile, making it a valuable scaffold for further derivatization and optimization. Recent studies have highlighted the importance of such pyrimidine-based compounds in the development of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

In the realm of medicinal chemistry, the nitro group in 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine plays a crucial role in influencing its pharmacokinetic properties. The presence of this group can enhance binding affinity to biological targets while also affecting metabolic stability. Researchers have leveraged these characteristics to design molecules with improved efficacy and reduced side effects. For instance, studies have demonstrated that nitro-substituted pyrimidines can exhibit potent anti-inflammatory activity by modulating cytokine production and inhibiting key signaling pathways.

The ethanesulfonyl group, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. This functional moiety has been shown to improve membrane permeability, allowing for better absorption and distribution within the body. The combination of these two groups makes 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine a promising candidate for further investigation in clinical settings.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine. Molecular modeling techniques have been employed to predict binding interactions with target proteins, providing insights into how structural modifications can enhance pharmacological activity. These computational approaches have accelerated the drug discovery process, allowing researchers to identify lead compounds more rapidly.

The therapeutic potential of 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine extends beyond anti-inflammatory applications. Emerging research suggests that this compound may also exhibit antiviral and anticancer properties. For example, studies have indicated that pyrimidine derivatives can interfere with viral replication by inhibiting key enzymes involved in nucleic acid synthesis. Similarly, these compounds have shown promise in disrupting cancer cell proliferation by targeting specific signaling pathways.

In conclusion, 5-Ethanesulfonyl-4-(3-nitro-phenyl)-pyrimidin-2-ylamine (CAS No. 1707668-48-1) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features, including the presence of sulfonyl and nitro functional groups, make it a valuable scaffold for drug development. Ongoing research continues to uncover new possibilities for this compound, positioning it as a cornerstone in the quest for novel therapeutic agents.